2-(4-Chloro-3-methylphenyl)acetic acid
Overview
Description
Scientific Research Applications
Chemical Synthesis
“2-(4-Chloro-3-methylphenyl)acetic acid” is a chemical compound with the molecular formula C9H9ClO2 . It is used in various chemical reactions and syntheses. Its properties and characteristics make it a valuable compound in the field of chemical synthesis .
Biological Research
This compound has been found in many important synthetic drug molecules . It has been used in biological research to study its effects and potential applications in medicine .
Antiviral Research
Indole derivatives, which include “2-(4-Chloro-3-methylphenyl)acetic acid”, have shown potential in antiviral research . They have been found to have inhibitory activity against certain viruses .
Anti-inflammatory Research
Indole derivatives also possess anti-inflammatory properties . This makes “2-(4-Chloro-3-methylphenyl)acetic acid” a potential candidate for the development of new anti-inflammatory drugs .
Anticancer Research
The compound has shown potential in anticancer research . Its derivatives have been found to exhibit anticancer activities, making it a valuable compound in the development of new cancer therapies .
Herbicide Production
“2-(4-Chloro-3-methylphenyl)acetic acid” can also be used in the production of a class of phenoxyacetic acid herbicides . These herbicides are widely used in agriculture due to their fast weed-killing speed and broad weed spectrum .
Nanotechnology
In the field of nanotechnology, this compound has been used in the fabrication of nano silver-embedded poly (CMPMA) composite . This composite has potential applications in various fields, including electronics and materials science .
Antimicrobial Research
Indole derivatives, including “2-(4-Chloro-3-methylphenyl)acetic acid”, have shown antimicrobial properties . This makes it a potential candidate for the development of new antimicrobial drugs .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound can undergo reactions at the benzylic position, including free radical bromination and nucleophilic substitution .
Biochemical Pathways
The compound’s ability to undergo reactions at the benzylic position suggests it may influence pathways involving benzylic radicals .
Result of Action
The compound’s ability to undergo reactions at the benzylic position suggests it may have an impact on cellular processes involving benzylic radicals .
properties
IUPAC Name |
2-(4-chloro-3-methylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-6-4-7(5-9(11)12)2-3-8(6)10/h2-4H,5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLJGWIKWWKWKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chloro-3-methylphenyl)acetic acid | |
CAS RN |
81720-78-7 |
Source
|
| Record name | 2-(4-chloro-3-methylphenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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